Cas no 6972-42-5 (Butanamide,N-ethyl-2-(hydroxymethyl)-)
6972-42-5 structure
Product Name:Butanamide,N-ethyl-2-(hydroxymethyl)-
CAS No:6972-42-5
MF:C7H15NO2
MW:145.199502229691
CID:524397
PubChem ID:247455
Update Time:2025-04-19
Butanamide,N-ethyl-2-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide,N-ethyl-2-(hydroxymethyl)-
- n-ethyl-2-(hydroxymethyl)butanamide
- NSC-61988
- DTXSID101294992
- NSC61988
- 6972-42-5
-
- Inchi: 1S/C7H15NO2/c1-3-6(5-9)7(10)8-4-2/h6,9H,3-5H2,1-2H3,(H,8,10)
- InChI Key: IKTUKSDLIJOHCG-UHFFFAOYSA-N
- SMILES: OCC(C(NCC)=O)CC
Computed Properties
- Exact Mass: 145.11035
- Monoisotopic Mass: 145.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
Butanamide,N-ethyl-2-(hydroxymethyl)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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